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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475

An In-depth Technical Guide to the Chemical Properties of Trisodium Orthoborate (NasBOs)

This technical guide provides a comprehensive overview of the core chemical and physical
properties of trisodium orthoborate (NasBOs), also known as sodium orthoborate. The
information is intended for researchers, scientists, and professionals in drug development who
may encounter or utilize this inorganic compound in their work.

Core Chemical and Physical Properties

Trisodium orthoborate is an inorganic salt formed from three sodium cations (Na*) and one
orthoborate anion ([BOs]37). It is the sodium salt of orthoboric acid.

Quantitative Data Summary

The fundamental physicochemical properties of trisodium orthoborate are summarized in the
table below for easy reference.
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Property Value

Molecular Formula NasBOs

Molecular Weight 127.78 g/mol [1][2]

Melting Point 75 °C (348 K)[1]

Boiling Point 320 °C (593 K)[1]

Density 1.73 g/lcm3[1]

Crystal System Monoclinic (Computed)[3]

Space Group P21/c (Computed)[3]

Lattice Parameters (a, b, c) 7.567 A, 5.730 A, 9.689 A (Computed)[3]

Synthesis and Reactivity
Synthesis Pathway

Trisodium orthoborate is typically synthesized via a high-temperature solid-state reaction.
The primary method involves heating sodium carbonate (Na2COs) with either sodium
metaborate (NaBO:z) or boric oxide (B20s) to temperatures between 600 and 850 °C. This
reaction releases carbon dioxide gas.[1]

Reaction: NaBO2 + Na2CO3 — NasBOs + CO2
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Caption: High-temperature synthesis of NasBOs.

Chemical Reactivity

When dissolved in water, the orthoborate anion undergoes partial hydrolysis to form
metaborate ([BO2z]~) and hydroxide (OH™) ions, resulting in an alkaline solution.[4]

Hydrolysis Reaction: [BOs]?~ + H20 = [BOz]~ + 20H~

Electrolysis of an aqueous solution of trisodium orthoborate can be used to generate sodium
perborate at the anode.[4]

Potential Biological Activity

While specific signaling pathways for NasBOs in drug development are not well-defined, borate
compounds in general, including various sodium borates, have been noted for their biological
effects. They exhibit antibacterial properties and have been investigated for preventing biofilm
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formation on orthopedic implants.[5] Boron-containing compounds are an active area of drug
discovery, with complex organic molecules being developed as enzyme inhibitors for various
diseases.[6] However, the biological activity of simple inorganic salts like NasBOs is primarily
linked to their antimicrobial and potential toxicological properties at high concentrations.[7][8]

Experimental Protocols

The following sections describe generalized, standard methodologies for determining the key
physicochemical properties of a crystalline inorganic solid like trisodium orthoborate.

Determination of Melting Point (Capillary Method)

This protocol outlines the determination of the melting range using a digital melting point
apparatus.

o Sample Preparation: A small amount of dry, finely powdered NasBOs is packed into a
capillary tube to a height of 2-3 mm. The tube is tapped gently to ensure dense packing.[9]
[10]

o Apparatus Setup: The capillary tube is placed into the heating block of a melting point
apparatus (e.g., a Mel-Temp).[11]

e Measurement:

o Arapid heating ramp (10-20 °C/min) is used for an initial, approximate determination of the
melting point.[12]

o For an accurate measurement, a new sample is heated rapidly to about 20 °C below the
approximate melting point. The heating rate is then reduced to 1-2 °C/min.[13]

o The temperature at which the first droplet of liquid appears is recorded as the start of the
melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range. For a pure substance, this range should be narrow.[13]

Determination of Density (Gas Pychometry)
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Gas pycnometry is a standard technique for determining the true density of a solid powder by

measuring its volume. Helium is typically used as the analysis gas due to its inert nature and

small atomic size.

Sample Preparation: A precisely weighed sample of dry NasBOs powder is placed into the
sample chamber of the pycnometer.

System Purge: The system is purged with helium gas to remove any air and moisture
adsorbed on the sample surface.

Volume Measurement: The instrument automatically performs a series of pressurization and
expansion cycles between a reference chamber of known volume and the sample chamber.

Density Calculation: By applying the ideal gas law to the pressure changes, the instrument
calculates the volume of the solid sample, excluding pore and inter-particle space. The
density (p) is then calculated using the formula:

o p =mass/volume

Determination of Aqueous Solubility

This protocol determines the solubility of NasBOs in water at a specific temperature.

Equilibration: An excess amount of NasBOs is added to a known volume of deionized water
in a sealed, thermostated vessel.

Saturation: The mixture is agitated (e.g., with a magnetic stirrer) at a constant temperature
for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution
IS saturated.

Sample Separation: The agitation is stopped, and the undissolved solid is allowed to settle. A
sample of the clear supernatant is carefully withdrawn using a filtered syringe to prevent the
transfer of solid particles.

Concentration Analysis: The concentration of boron or sodium in the saturated solution is
determined using an appropriate analytical technique, such as Inductively Coupled Plasma-
Atomic Emission Spectrometry (ICP-AES).
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» Solubility Calculation: The solubility is expressed as grams of solute per 100 mL or 100 g of
solvent.

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)

This method provides the precise three-dimensional arrangement of atoms within the crystal.

o Crystal Growth: A high-quality single crystal of NasBOs (typically >0.1 mm in all dimensions)
is required. This is the most critical and often the most challenging step.[14]

e Mounting and Data Collection: The crystal is mounted on a goniometer and placed in a
monochromatic X-ray beam. The crystal is cooled (e.g., with liquid nitrogen) to reduce
thermal vibration of the atoms. As the crystal is rotated, a detector records the positions and
intensities of the diffracted X-ray beams, creating a unique diffraction pattern.[15]

e Structure Solution and Refinement:

o The diffraction data is processed to determine the unit cell dimensions and space group
symmetry.

o Computational methods are used to solve the "phase problem"” and generate an initial
electron density map.

o An atomic model is built into the electron density map. This model is then refined against
the experimental data to yield the final, precise atomic coordinates, bond lengths, and
bond angles.[15]
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Caption: Workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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